Cas no 608140-67-6 (Potassium but-3-en-1-yltrifluoroborate)

Potassium but-3-en-1-yltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, improved handling due to reduced sensitivity to air and moisture, and consistent reactivity under mild conditions. The vinyltrifluoroborate moiety facilitates efficient coupling with aryl and heteroaryl halides, enabling the synthesis of functionalized olefins. This compound is particularly valuable in pharmaceutical and agrochemical research, where selective C-C bond formation is critical. Its crystalline solid form ensures ease of storage and precise weighing, while its compatibility with diverse reaction conditions broadens its utility in synthetic organic chemistry.

Potassium but-3-en-1-yltrifluoroborate structure

608140-67-6 structure

Product Name:Potassium but-3-en-1-yltrifluoroborate

CAS No:608140-67-6

MF:C₄H₇BF₃K

MW:162.00289273262

MDL:MFCD11052817

CID:953571

PubChem ID:23666761

Update Time:2025-06-12

Potassium but-3-en-1-yltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium but-3-enyltrifluoroborate
- potassium,but-3-enyl(trifluoro)boranuide
- C-2258
- Potassium homoallyltrifluoroborate
- AMY1209
- potassium;but-3-enyl(trifluoro)boranuide
- potassium (but-3-en-1-yl)trifluoroboranuide
- H12031
- POTASSIUM BUT-3-EN-1-YLTRIFLUOROBORANUIDE
- Potassium3-Butenyltrifluoroborate
- AS-83093
- Potassium (3-butenyl)trifluoroborate
- AKOS006308662
- Potassium 3-Butenyltrifluoroborate
- DTXSID90635421
- 608140-67-6
- SY058365
- CS-0106377
- Potassium (but-3-en-1-yl)(trifluoro)borate(1-)
- UPXWGXKSNOQOKH-UHFFFAOYSA-N
- MFCD11052817
- EN300-1251674
- Potassiumbut-3-enyltrifluoroborate
- Potassium (3-butenyl)trifluoroborate, 90%
- Potassium but-3-en-1-yltrifluoroborate
- MDL： MFCD11052817
- Inchi： 1S/C4H7BF3.K/c1-2-3-4-5(6,7)8;/h2H,1,3-4H2;/q-1;+1
- InChI Key： UPXWGXKSNOQOKH-UHFFFAOYSA-N
- SMILES： [K+].F[B-](CCC=C)(F)F

Computed Properties

Exact Mass: 162.02300
Monoisotopic Mass: 162.0229964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 80.4
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: NA
Melting Point: >300 °C
PSA: 0.00000
LogP: 2.40990

Potassium but-3-en-1-yltrifluoroborate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Potassium but-3-en-1-yltrifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P10679-5g	Potassium but-3-enyltrifluoroborate	608140-67-6	>95%	5g	3464CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P10679-1g	Potassium but-3-enyltrifluoroborate	608140-67-6	>95%	1g	1038CNY	2021-05-08
Chemenu	CM215286-10g	Potassium but-3-en-1-yltrifluoroborate	608140-67-6	95%	10g	$312	2021-06-16
Alichem	A450000574-10g	Potassium but-3-en-1-yltrifluoroborate	608140-67-6	95%	10g	$327.32	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P10679-5g	Potassium but-3-enyltrifluoroborate	608140-67-6	>95%	5g	3464.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P10679-1g	Potassium but-3-enyltrifluoroborate	608140-67-6	>95%	1g	1038.0CNY	2021-07-13
Chemenu	CM215286-10g	Potassium but-3-en-1-yltrifluoroborate	608140-67-6	95%	10g	$***	2023-03-29
Ambeed	A567253-250mg	Potassium 3-Butenyltrifluoroborate	608140-67-6	98%	250mg	$14.0	2025-02-28
Ambeed	A567253-1g	Potassium 3-Butenyltrifluoroborate	608140-67-6	98%	1g	$21.0	2025-02-28
Ambeed	A567253-5g	Potassium 3-Butenyltrifluoroborate	608140-67-6	98%	5g	$76.0	2025-02-28

Potassium but-3-en-1-yltrifluoroborate Suppliers

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(CAS:608140-67-6)potassium but-3-en-1-yltrifluoroborate

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Quantity:100g; 1kg; 10kg; 25kg

Purity:95%

Pricing Information Last Updated:Tuesday, 15 July 2025 11:20

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Shanghai Joy Biotech Ltd

(CAS:608140-67-6)potassium but-3-en-1-yltrifluoroborate

Purity:95%

Quantity:100g; 1kg; 10kg; 25kg

Price ($):Inquiry